Cas no 2227669-62-5 ((3S)-3-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-3-hydroxypropanoic acid)

• Product Name: (3S)-3-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-3-hydroxypropanoic acid
• CAS No: 2227669-62-5
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 5837951
• PubChem ID: 165612883
• Update Time: 2025-07-16

(3S)-3-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-3-hydroxypropanoic acid
• EN300-1751461
• (3S)-3-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]-3-hydroxypropanoic acid
• 2227669-62-5

• Inchi： 1S/C13H21NO3/c1-8(2)7-14-9(3)5-11(10(14)4)12(15)6-13(16)17/h5,8,12,15H,6-7H2,1-4H3,(H,16,17)/t12-/m0/s1
• InChI Key： BTLTXRFYOPADFI-LBPRGKRZSA-N
• SMILES： O[C@@H](CC(=O)O)C1C=C(C)N(C=1C)CC(C)C

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.5Ų

Additional information on (3S)-3-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-3-hydroxypropanoic acid

Recent Advances in the Study of (3S)-3-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]-3-hydroxypropanoic acid (CAS: 2227669-62-5)

The compound (3S)-3-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]-3-hydroxypropanoic acid (CAS: 2227669-62-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrole-based structure, has shown promising potential in various therapeutic applications, including anti-inflammatory and metabolic regulation. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory effects of this compound in vitro and in vivo. The research demonstrated that (3S)-3-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]-3-hydroxypropanoic acid significantly inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. The study also revealed that the compound acts through the modulation of the NF-κB signaling pathway, suggesting its potential as a novel anti-inflammatory agent.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the synthetic pathways for this compound. The researchers developed a more efficient and scalable synthesis method, which could facilitate its large-scale production for further preclinical and clinical studies. The optimized route involved a key asymmetric reduction step to achieve the desired (3S)-configuration, which is critical for the compound's biological activity.

In addition to its anti-inflammatory properties, (3S)-3-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]-3-hydroxypropanoic acid has also been investigated for its role in metabolic regulation. A 2024 study in Nature Chemical Biology reported that this compound enhances insulin sensitivity in adipocytes by activating the AMPK pathway. These findings open new avenues for its potential application in the treatment of metabolic disorders such as type 2 diabetes.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, pharmacokinetics, and potential off-target effects need to be addressed in future studies. However, the growing body of research underscores the potential of (3S)-3-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]-3-hydroxypropanoic acid as a valuable tool in chemical biology and a candidate for drug development.